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Compound of Interest |

Compound Name: Iridium(lll) bromide tetrahydrate
CAS No.: 13464-83-0
Cat. No.: B086227
- 7

Precision Stoichiometry, Synthesis, and Catalytic Utility

Executive Summary

Iridium(lll) bromide tetrahydrate (

) is a critical precursor in organometallic synthesis, specifically for generating photoactive
iridium complexes and C-H activation catalysts. While its theoretical molecular weight is 503.99
g/mol , treating this value as a constant is a primary source of experimental error. Due to the
compound's hygroscopic nature and variable coordination sphere, the "tetrahydrate"
designation is often nominal.

This guide addresses the physicochemical reality of

, providing a protocol for assay-based stoichiometry correction, synthesis from oxides, and
validation via thermal analysis.

Part 1: Physicochemical Profile[1]

The following data represents the theoretical baseline. In practice, the hydration shell varies
(typically

), altering the effective molecular weight.

Table 1: Core Specifications
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o Often listed as
Formula _nghost-ng-c1874552323=

class="inline ng-star-inserted">

in commerce.[1][2]

Based on exact

Molecular Weight (Theoretical)  503.99 g/mol
stoichiometry.[1]

Anhydrous Weight 431.92 g/mol core only.

Iridium Content (Theoretical) 38.14% Pure tetrahydrate basis.
Specific to the

CAS Number 13464-83-0
tetrahydrate/hydrate.[1][3][4][5]
Highly hygroscopic;

Appearance Dark brown/Black crystals g Y ) P o
deliquescent in humid air.

N Insoluble in non-polar solvents
Solubility Water, Alcohol, Acetone

(Hexane, Ether).

Part 2: The "Hydration Trap" & Stoichiometry

Correction

Senior Scientist Insight: Relying on the label MW (

) for catalytic loading will likely result in under-loading the metal center, as commercial samples
often contain excess adsorbed water or slight deviations in hydration (

).

The Protocol: Assay-Based Calculation

Instead of using the theoretical MW, you must calculate the Effective Molecular Weight (

) based on the specific lot's Iridium assay (usually provided on the Certificate of Analysis).

Example: If your Certificate of Analysis lists the Ir content as 36.5%:
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Use

for all molar calculations, not

Part 3: Synthesis & Purification Workflow

While often purchased, in-house synthesis ensures halide purity, which is critical when the
material is a precursor for sensitive photoredox catalysts.

Reaction Logic

The synthesis utilizes the acid digestion of Iridium(lV) oxide hydrate. The reduction from Ir(IV)
to Ir(11l) occurs concomitantly with bromide coordination.

Experimental Protocol

» Digestion: Charge a round-bottom flask with

(1.0 eq). Add concentrated Hydrobromic Acid (48% w/w, excess, ~10 eq).

o Reflux: Heat to reflux (

) for 4—6 hours. The black oxide suspension will dissolve to form a deep dark-red/brown
solution.

o Concentration: Evaporate the solution to near-dryness using a rotary evaporator. Do not
distill to complete dryness under high heat, as this may form insoluble anhydrous species.

o Crystallization: Redissolve the residue in a minimum amount of hot water. Allow to cool
slowly to

« |solation: Filter the dark crystals and dry under vacuum at room temperature. Note:
Excessive heating under vacuum will remove coordinated water, changing the hydration
state.

Workflow Diagram
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Figure 1: Synthesis pathway transforming Iridium Oxide to Iridium Bromide via hydrobromic
acid digestion.

Part 4: Analytical Validation

To ensure the material is suitable for high-precision catalysis, validate the hydration state and
metal content.

Thermogravimetric Analysis (TGA)

TGA is the definitive method to determine the value of

e Method: Ramp

from
to

under

o Profile:
o Step 1 (

): Loss of uncoordinated/surface water.
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o Step 2 (

). Loss of coordinated water (dehydration to anhydrous
).

o Step 3 (

): Decomposition to Iridium metal (

) and Bromine gas.

ICP-OES (Inductively Coupled Plasma)

Used to establish the "Assay-based MW" described in Part 2.
o Target: Iridium signal (224.268 nm line).
» Standard: Traceable NIST Iridium standard.

Part 5: Applications in Drug Development

Iridium(lll) bromide is less common than the chloride analog but is chemically distinct due to
the lability of the bromide ligand. This makes it a superior precursor for specific catalytic cycles.

Key Application: C-H Activation & Photoredox

In drug discovery, Late-Stage Functionalization (LSF) relies on Iridium catalysts to install
functional groups on metabolic stable pharmacophores.

e Ligand Exchange Precursor:

reacts faster with bulky bipyridine ligands than

due to the weaker Ir-Br bond, facilitating the synthesis of photocatalysts like

e Cross-Coupling: Used in photoredox cross-coupling of alkyl bromides with amines to
generate
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-alkylated aldehydes, a scaffold common in bioactive alkaloids.
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Figure 2: Role of IrBr3 as a precursor in generating photoactive catalysts for pharmaceutical
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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